Cas no 104680-31-1 (methyl 4-chlorocinnoline-3-carboxylate)

methyl 4-chlorocinnoline-3-carboxylate structure
104680-31-1 structure
Product Name:methyl 4-chlorocinnoline-3-carboxylate
CAS No:104680-31-1
MF:C10H7ClN2O2
MW:222.627781152725
CID:1097402
PubChem ID:20187472
Update Time:2025-04-20

methyl 4-chlorocinnoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-Cinnolinecarboxylic acid methyl ester
    • methyl 4-chlorocinnoline-3-carboxylate
    • EN300-74673
    • G60227
    • methyl4-chlorocinnoline-3-carboxylate
    • SCHEMBL1123455
    • AKOS026729943
    • DB-195537
    • PMXSNEURQGNVGW-UHFFFAOYSA-N
    • 104680-31-1
    • Inchi: 1S/C10H7ClN2O2/c1-15-10(14)9-8(11)6-4-2-3-5-7(6)12-13-9/h2-5H,1H3
    • InChI Key: PMXSNEURQGNVGW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)N=NC2C=CC=CC=21

Computed Properties

  • Exact Mass: 222.01971
  • Monoisotopic Mass: 222.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 52.08
  • LogP: 2.06980

methyl 4-chlorocinnoline-3-carboxylate Security Information

methyl 4-chlorocinnoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B495718-10mg
Methyl 4-Chlorocinnoline-3-carboxylate
104680-31-1
10mg
$ 50.00 2022-06-07
TRC
B495718-50mg
Methyl 4-Chlorocinnoline-3-carboxylate
104680-31-1
50mg
$ 185.00 2022-06-07
TRC
B495718-100mg
Methyl 4-Chlorocinnoline-3-carboxylate
104680-31-1
100mg
$ 275.00 2022-06-07
Chemenu
CM470174-250mg
Methyl 4-chlorocinnoline-3-carboxylate
104680-31-1 95%+
250mg
$*** 2023-04-03
Chemenu
CM470174-500mg
Methyl 4-chlorocinnoline-3-carboxylate
104680-31-1 95%+
500mg
$*** 2023-04-03
Chemenu
CM470174-1g
Methyl 4-chlorocinnoline-3-carboxylate
104680-31-1 95%+
1g
$*** 2023-04-03
Enamine
EN300-74673-0.05g
methyl 4-chlorocinnoline-3-carboxylate
104680-31-1 94%
0.05g
$155.0 2023-02-12
Enamine
EN300-74673-0.1g
methyl 4-chlorocinnoline-3-carboxylate
104680-31-1 94%
0.1g
$232.0 2023-02-12
Enamine
EN300-74673-0.25g
methyl 4-chlorocinnoline-3-carboxylate
104680-31-1 94%
0.25g
$331.0 2023-02-12
Enamine
EN300-74673-0.5g
methyl 4-chlorocinnoline-3-carboxylate
104680-31-1 94%
0.5g
$524.0 2023-02-12
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.